An In-Depth Technical Guide to the Structure of DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE
An In-Depth Technical Guide to the Structure of DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive analysis of the molecular structure of DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE, a complex bifunctional lipid conjugate critical to the advancement of nanomedicine, particularly in targeted drug delivery and molecular imaging. We will deconstruct the molecule into its core components, elucidating the specific function and rationale behind each part of its sophisticated architecture.
Introduction: A Multifunctional Tool for Advanced Therapeutics
DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE is a meticulously designed synthetic molecule that serves as a cornerstone in the formulation of advanced drug delivery systems like liposomes and micelles.[1] Its structure is a testament to the principles of rational drug design, combining a lipid anchor for nanoparticle integration, a biocompatible spacer to ensure stability and stealth, and a powerful chelating agent for attaching imaging or therapeutic radionuclides.[1][2] This trifecta of functionalities enables the creation of theranostic agents—nanoparticles that can simultaneously diagnose, deliver a therapeutic payload, and monitor treatment response.
Deconstructing the Molecular Architecture
The name itself provides a roadmap to its structure. Let's dissect each component to understand its contribution to the molecule's overall function.
DSPE (1,2-Distearoyl-sn-glycero-3-phosphoethanolamine): The Lipid Anchor
The foundation of the molecule is DSPE, a phospholipid.[3] Its structure consists of:
-
A hydrophilic phosphoethanolamine headgroup.
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A glycerol backbone.
-
Two long, saturated stearic acid chains (18 carbons each).[3]
This amphiphilic nature is fundamental. The long, hydrophobic stearoyl chains readily integrate into the lipid bilayer of a liposome or the hydrophobic core of a micelle, effectively "anchoring" the entire conjugate to the nanoparticle.[3][4] The choice of DSPE is deliberate; its saturated fatty acid chains result in a high phase transition temperature, creating a more rigid and stable lipid membrane. This enhances the retention of encapsulated drugs and protects them from degradation.[3]
-amido-PEG24-amido-PEG24-: The Hydrophilic Spacer
Connecting the DSPE anchor to the functional DOTA head is a long, flexible linker composed of two polyethylene glycol (PEG) units, each with 24 repeating ethylene oxide monomers, joined by an amide bond.[1] This PEG linker is crucial for several reasons:
-
Stealth Properties: The highly hydrophilic and flexible PEG chains form a "cloud" of hydration on the nanoparticle's surface. This steric hindrance dramatically reduces recognition and uptake by the reticuloendothelial system (RES), the body's natural clearance mechanism.[5][6] This "stealth" effect significantly prolongs the circulation time of the nanoparticle in the bloodstream, increasing the probability of it reaching the target tissue.[7][]
-
Enhanced Solubility and Stability: PEGylation improves the overall water solubility of the conjugate and prevents the aggregation of nanoparticles in biological fluids.[7][9]
-
Flexibility and Accessibility: The long spacer ensures that the DOTA headgroup is extended away from the nanoparticle surface, making it readily accessible for chelation and interaction with its target without steric hindrance from the nanoparticle itself.
Effectively, the structure contains a PEG48 spacer, providing a substantial chain length (approximately 180 angstroms) to maximize these benefits.[1]
DOTA-tris(acid) (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid, with one carboxyl group used for conjugation): The Chelating Head
At the terminus of the molecule lies DOTA, a macrocyclic ligand renowned for its ability to form highly stable complexes with metal ions.[1][10] The "tris(acid)" designation indicates that three of its four carboxylic acid arms remain free, while the fourth is activated to form an amide bond with the PEG linker.
The primary function of DOTA is to act as a powerful chelating agent for various metal ions, particularly trivalent lanthanides (like Gadolinium, Gd³⁺) and other radionuclides (like Gallium-68, ⁶⁸Ga, or Lutetium-177, ¹⁷⁷Lu).[1][11]
-
High Stability: The pre-organized cage-like structure of DOTA leads to complexes with exceptional thermodynamic stability and kinetic inertness. This is a critical safety feature, as it prevents the premature release of potentially toxic free metal ions in vivo.[1]
-
Versatility in Application:
-
Medical Imaging: When chelated with a positron-emitting radionuclide like ⁶⁸Ga, the DOTA-lipid conjugate allows for highly sensitive and accurate Positron Emission Tomography (PET) imaging to diagnose and stage diseases like neuroendocrine tumors.[10][12][13] Chelating a paramagnetic ion like Gd³⁺ turns the nanoparticle into a contrast agent for Magnetic Resonance Imaging (MRI).[14][15]
-
Radiotherapy: By chelating a therapeutic radioisotope such as ¹⁷⁷Lu, the same nanoparticle can be used for targeted radionuclide therapy, delivering a cytotoxic radiation dose directly to the tumor site.[11]
-
Structural Summary and Visualization
The molecule is a linear, heterobifunctional construct. At one end, the hydrophobic DSPE lipid inserts into a nanoparticle, while the other end presents the hydrophilic, functional DOTA chelator to the external aqueous environment, connected by a long, flexible, and biocompatible PEG spacer.
Below is a conceptual diagram illustrating the connectivity of these components.
Caption: Figure 1. Structural components of the molecule.
Physicochemical Properties
A summary of the key physicochemical properties is presented in the table below.
| Property | Value / Description | Source(s) |
| Molecular Formula | C₁₅₉H₃₀₉N₈O₆₅P | [2] |
| Molecular Weight | ~3404.2 g/mol | [2] |
| Appearance | White to off-white solid or viscous liquid | [16] |
| Solubility | Soluble in Chloroform, DMSO, DMC, Acetonitrile, Methanol | [2] |
| Storage Conditions | -20°C, protected from moisture | [2] |
| Architecture | Linear, heterobifunctional |
Experimental Protocols: Liposome Formulation
The primary application of DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE is its incorporation into lipid-based nanoparticles. The thin-film hydration method is a standard protocol for this purpose.
Protocol: Preparation of DOTA-Functionalized Liposomes
Objective: To formulate liposomes with a surface functionalized with DOTA chelators for subsequent radiolabeling.
Materials:
-
Primary structural lipid (e.g., DSPC or HSPC)
-
Cholesterol
-
DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE
-
Chloroform or a chloroform/methanol mixture
-
Hydration buffer (e.g., PBS pH 7.4, HEPES-buffered saline)
-
Rotary evaporator
-
Extruder with polycarbonate membranes (e.g., 100 nm pore size)
Methodology:
-
Lipid Film Preparation:
-
In a round-bottom flask, dissolve the primary lipid, cholesterol, and the DOTA-PEG-DSPE conjugate in chloroform. A typical molar ratio might be 55:40:5 (Lipid:Cholesterol:DOTA-PEG-DSPE), but this must be optimized for the specific application.
-
Attach the flask to a rotary evaporator.
-
Evaporate the organic solvent under reduced pressure at a temperature above the lipid phase transition temperature (e.g., 60-65°C) until a thin, uniform lipid film is formed on the flask wall.
-
Place the flask under high vacuum for at least 2 hours to remove any residual solvent.
-
-
Hydration:
-
Warm the hydration buffer to the same temperature as the evaporation step (60-65°C).
-
Add the warm buffer to the flask containing the lipid film.
-
Agitate the flask by hand or continue gentle rotation (without vacuum) on the rotary evaporator for 1-2 hours to hydrate the film, forming multilamellar vesicles (MLVs).
-
-
Size Extrusion:
-
To obtain a homogenous population of unilamellar vesicles of a defined size, the MLV suspension is extruded.
-
Assemble the extruder with the desired polycarbonate membrane (e.g., 100 nm).
-
Maintain the extruder temperature above the lipid phase transition temperature.
-
Pass the MLV suspension through the extruder 11-21 times. This process forces the larger vesicles through the pores, reducing their size and lamellarity.
-
-
Purification and Characterization:
-
Remove any unencapsulated material or free lipids via size exclusion chromatography (SEC) or dialysis.
-
Characterize the final liposome formulation for particle size, polydispersity index (PDI), and zeta potential using Dynamic Light Scattering (DLS).
-
The workflow for this protocol is visualized below.
Caption: Figure 2. Workflow for DOTA-liposome preparation.
Conclusion
The structure of DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE is a prime example of modular chemical design for biomedical applications. Each of its three core components—the DSPE anchor, the dual PEG spacer, and the DOTA chelator—is selected for a distinct and synergistic purpose. The DSPE provides stable incorporation into nanocarriers, the PEG linker imparts crucial stealth properties and biocompatibility, and the DOTA head offers a versatile platform for advanced imaging and therapeutic strategies. Understanding this structure is essential for researchers developing the next generation of targeted therapies and diagnostic agents.
References
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Creative PEGWorks. (n.d.). PEG Linkers: Structure, Applications & Contributions. Retrieved from [Link]
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AxisPharm. (2024, September 24). PEG Linkers Explained: Types, Uses, and Why They Matter in Bioconjugation. Retrieved from [Link]
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Ganesh Diagnostic. (2024, November 26). What Are the Benefits of Dota PET Scan?. Retrieved from [Link]
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Anonymous. (n.d.). The Science Behind DSPE: Understanding its Role in Lipid Formulations. Retrieved from
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Zhang, L., et al. (n.d.). Application of poly(ethylene glycol)–distearoylphosphatidylethanolamine (PEG-DSPE) block copolymers and their derivatives as nanomaterials in drug delivery. PMC - NIH. Retrieved from [Link]
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Ace Imaging Center Chembur. (n.d.). Why Doctors Recommend DOTA Scan. Retrieved from [Link]
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Bar-Sever, Z., et al. (n.d.). Review: The Role of Radiolabeled DOTA-Conjugated Peptides for Imaging and Treatment of Childhood Neuroblastoma. PubMed. Retrieved from [Link]
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ResearchGate. (2025, August 5). DSPE-PEG: A distinctive component in drug delivery system | Request PDF. Retrieved from [Link]
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Anonymous. (n.d.). Formulation Strategies for Folate-Targeted Liposomes and Their Biomedical Applications. Retrieved from
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Kunz, P. L., et al. (n.d.). The Role of 68Ga-DOTATATE PET/CT in Well Differentiated Neuroendocrine Tumors: A Case-Based Approach Illustrates Potential Benefits and Challenges. NIH. Retrieved from [Link]
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Dr. Oracle. (2025, November 26). What is the role of DOTATATE (Dota-tate) PET scan in diagnosing and staging neuroendocrine tumors?. Retrieved from [Link]
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Martins, A. F., et al. (n.d.). Interaction of MRI Contrast Agent [Gd(DOTA)]− with Lipid Membranes: A Molecular Dynamics Study. PMC - PubMed Central. Retrieved from [Link]
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Martins, A. F., et al. (2024, May 25). Interaction of MRI Contrast Agent [Gd(DOTA)]− with Lipid Membranes: A Molecular Dynamics Study | Inorganic Chemistry. ACS Publications. Retrieved from [Link]
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MDPI. (n.d.). Development, Characterization, and Evaluation of Chi-Tn mAb-Functionalized DOTAP-PLGA Hybrid Nanoparticles Loaded with Docetaxel for Lung Cancer Therapy. Retrieved from [Link]
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ResearchGate. (n.d.). Synthesis of DOTA-lipids and Gd-DOTA lipids. Reagents and conditions:. Retrieved from [Link]
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Chongqing Yusi Medicine Technology Co., Ltd. (n.d.). DOTA-PEG-DSPE DSPE-PEG-DOTA. Macrolide. Retrieved from [Link]
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